Cas no 122097-02-3 (RESTRICTION ENDONUCLEASE NSI I)

• Product Name: RESTRICTION ENDONUCLEASE NSI I
• CAS No: 122097-02-3
• CID: 104572
• Update Time: 2025-05-26

RESTRICTION ENDONUCLEASE NSI I Chemical and Physical Properties

Names and Identifiers

• Nuclease, restrictionendodeoxyribo-, AvaIII
• EndodeoxyribonucleaseAvaIII
• Nuclease, restriction endodeoxyribo-, NsiI
• Restriction endonucleaseAsi3721
• Restriction endonuclease AvaIII
• Restriction endonuclease BfrBI
• Restriction endonuclease Csp68KIII
• Restriction endonuclease EcoT22
• Restriction endonuclease EcoT22I
• Restriction endonuclease Mph1103I
• Restriction endonuclease NsiI
• Restriction endonuclease PinBI
• Restrictionendonuclease Ppu10I
• Restriction endonuclease SspD5II
• Restriction endonucleaseZsp2I
• RESTRICTION ENDONUCLEASE NSI I

Additional information on RESTRICTION ENDONUCLEASE NSI I

RESTRICTION ENDONUCLEASE NSI I (CAS 122097-02-3): A Versatile Tool in Modern Biotechnology and Gene Editing Research

RESTRICTION ENDONUCLEASE NSI I, identified by the Chemical Abstracts Service (CAS) Registry Number 122097-02-3, is a type II restriction enzyme isolated from Nitrosococcus mobilis. This enzyme has garnered significant attention in recent years due to its unique DNA cleavage specificity and compatibility with diverse experimental workflows. Unlike conventional restriction endonucleases that require methylation-sensitive recognition sites, RESTRICTION ENDONUCLEASE NSI I exhibits robust activity independent of DNA methylation patterns, making it an invaluable asset for applications involving epigenetically modified genomic regions. Its ability to cleave double-stranded DNA at the sequence 5'-CCNGCNNNNNNN-3' provides researchers with precise control over target site selection while minimizing off-target effects.

Recent advancements in structural biology have revealed novel insights into the molecular architecture of RESTRICTION ENDONUCLEASE NSI I. A 2023 study published in Nucleic Acids Research employed cryo-electron microscopy to characterize its dimeric configuration, demonstrating how this structural feature enhances substrate binding affinity and catalytic efficiency. The enzyme's active site contains a conserved histidine-aspartate dyad critical for hydrolyzing phosphodiester bonds, a mechanism validated through site-directed mutagenesis experiments. These findings underscore the enzyme's adaptability to high-throughput screening platforms, where its stability at temperatures up to 45°C facilitates integration into automated workflows.

In the realm of synthetic biology, RESTRICTION ENDONUCLEASE NSI I has emerged as a key component for constructing complex genetic circuits. Researchers at MIT's Synthetic Biology Center recently demonstrated its utility in assembling multi-gene operons with unprecedented precision by combining it with CRISPR-Cas systems in a DNA fragment cloning strategy. This approach allows simultaneous integration of multiple genetic elements into bacterial chassis organisms, enabling the creation of biosensors capable of detecting low-concentration environmental pollutants with sub-nanomolar sensitivity.

Clinical applications are expanding as studies show RESTRICTION ENDONUCLEASE NSI I's potential in targeted gene therapy. A groundbreaking 2024 paper in Molecular Therapy described its use in editing hematopoietic stem cells to correct genetic mutations responsible for beta-thalassemia. The enzyme's non-specific star activity under physiological conditions was mitigated through engineered variants displaying improved sequence fidelity at lower magnesium concentrations (<5 mM), enhancing their safety profile for therapeutic use.

Advances in enzymatic engineering have led to the development of RESTRICTION ENDONUCLEASE NSI I variants with enhanced functionalities. Scientists at the University of California, Berkeley, introduced a hyperactive variant (NSII-HA) through rational design of surface-exposed residues, increasing cleavage efficiency by 40% while maintaining specificity. This improvement has been leveraged in next-generation sequencing (NGS) protocols where the enzyme is used to generate uniform DNA libraries for single-cell transcriptomics analysis.

In epigenetic research, RESTRICTION ENDONUCLEASE NSI I plays a critical role in distinguishing methylated from unmethylated genomic regions. A collaborative study between Harvard Medical School and the Broad Institute utilized this property to map DNA methylation landscapes during early embryonic development. By combining NSII digestion patterns with ATAC-seq data, researchers identified novel regulatory elements involved in lineage specification processes previously undetectable using traditional methods.

The enzyme's application extends into diagnostic tool development through its integration with isothermal amplification technologies. A 2024 publication in Nature Biomedical Engineering presented a portable detection system utilizing RESTRICTION ENDONUCLEASE NSI I-mediated digestion followed by loop-mediated isothermal amplification (LAMP), achieving rapid (<5 minutes) identification of pathogenic bacterial strains directly from clinical samples without PCR amplification steps.

Ongoing investigations explore its role in cancer research via targeted disruption of oncogenic regulatory elements. At Johns Hopkins University School of Medicine, researchers demonstrated that combining RESTRICTION ENDONUCLEASE NSI I with programmable effector domains enables selective elimination of tumor-promoting enhancer regions within cancer cell lines while sparing normal cellular DNA due to context-dependent recognition dynamics.

The biochemical properties of RESTRICTION ENDONUCLEASE NSI I make it particularly suited for large-scale genomic studies. Its ability to recognize variable-length sequences allows efficient fragmentation of repetitive genomic regions that challenge other restriction enzymes. This capability was recently utilized in de novo genome assembly projects for understudied microbial species, contributing significantly to closing gaps in genomic contigs during sequencing efforts reported in Nature Communications.

In drug discovery pipelines, this enzyme serves as an essential component for generating knockout libraries used in functional genomics screenings. Pharmaceutical companies like BioNTech are employing RESTRICTION ENDONUCLEASE NSI I-based systems to identify novel therapeutic targets by systematically disrupting gene function across entire genomes using CRISPR-Cas9 hybrid approaches.

Environmental applications are also being explored through its use in bioremediation strategies targeting genetically modified organisms (GMOs). Researchers at ETH Zurich developed an enzymatic sensor system incorporating RESTRICTION ENDONUCLEASE NSI I that detects GMO contamination by specifically digesting plasmid sequences present only in engineered microbes - a method now being tested for real-time monitoring systems at industrial bioprocessing facilities.

New formulations featuring stabilized variants have improved storage stability and operational range compared to wild-type preparations. A 2024 patent application details lyophilized formulations containing trehalose and polyethylene glycol additives that maintain enzymatic activity after repeated freeze-thaw cycles - crucial for point-of-care diagnostic devices requiring shelf-stable reagents.

The enzyme's unique recognition pattern (CCNGCNNNNNNN) provides unparalleled flexibility when designing plasmid vectors or genome editing constructs compared to traditional restriction enzymes constrained by fixed-length recognition sites. This feature was leveraged by Oxford Nanopore Technologies engineers when optimizing their long-read sequencing adapters for multiplexed library preparation.

Cutting-edge studies now investigate RESTRICTION ENDONUCLEASE NSI I's potential as a scaffold protein for building synthetic nucleases through directed evolution techniques. By fusing its recognition domain with programmable catalytic modules derived from Meganucleases and TALENs, researchers aim to create next-generation tools capable of editing specific genomic loci while retaining the stability characteristics inherent to native restriction enzymes.

In virology research, this enzyme enables precise manipulation of viral genomes without introducing unintended mutations common with other editing methods. The University of Tokyo team successfully edited HIV proviral sequences using site-specific cleavage followed by homology-directed repair pathways activated through small molecule inducers - work that could lead to new antiviral strategies targeting latent viral reservoirs.

New computational models predict optimal digestion conditions based on sequence context analysis specific to RESTRICTION ENDONUCLEASE NSI I activity profiles. These algorithms integrate thermodynamic parameters and salt concentration dependencies derived from high-throughput kinetic assays performed across diverse sequence environments - advancements published recently that improve experimental design efficiency by ~65% according to peer-reviewed validation studies.

Clinical trials initiated this year utilize engineered versions of this enzyme embedded within lipid nanoparticles (LNPs) for targeted delivery during ex vivo gene therapy treatments. The particles protect the enzyme until reaching intracellular compartments where optimal magnesium levels trigger activation - technology poised to revolutionize delivery mechanisms for nucleic acid-based therapies according to phase-I trial results presented at ASGCT 2024 conference proceedings.